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These application notes provide a comprehensive guide to the methodology for inducing gene
knockout using 4-Hydroxytamoxifen (4-OHT) in conjunction with the Cre-ERT2 system. This
powerful tool allows for temporal and spatial control of gene inactivation, which is invaluable in
studying gene function, particularly for genes that are embryonically lethal or have profound
developmental effects when constitutively knocked out.[1][2]

The most widely used inducible system is the Cre-ERT2 fusion protein, where Cre
recombinase is fused to a mutated ligand-binding domain of the estrogen receptor (ERT2).[1]
[2][3] This fusion protein remains inactive in the cytoplasm, sequestered by heat shock proteins
(HSPs).[2] Upon binding of 4-OHT, the active metabolite of tamoxifen, the Cre-ERT2 protein
undergoes a conformational change, allowing it to translocate into the nucleus.[1][4] Once in
the nucleus, Cre recombinase recognizes loxP sites flanking a specific gene or exon and
mediates their excision, leading to a functional gene knockout.[1] The ERT2 domain is
specifically engineered to have a high affinity for 4-OHT and a low affinity for endogenous
estrogens, minimizing off-target effects.[1]
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Mechanism of Action: 4-OHT Induced Cre-LoxP
Recombination

The inducible Cre-LoxP system relies on the precise control of Cre recombinase activity. The
Cre-ERT?2 fusion protein is sequestered in the cytoplasm in an inactive state. The
administration of 4-OHT triggers the nuclear translocation of the Cre-ERT2 protein, initiating the
recombination process at loxP-flanked (floxed) genomic regions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15543381?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_4_Hydroxytamoxifen_Induced_Gene_Knockout.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3695624/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3695624/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0152989
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0152989
https://www.researchgate.net/publication/393591142_Stage-_and_tissue-specific_gene_editing_using_4-OHT_inducible_Cas9_in_whole_organism
https://www.benchchem.com/product/b15543381/docs#application-notes-and-protocols-for-inducing-gene-knockout-with-4-hydroxytamoxifen
https://www.benchchem.com/product/b15543381/docs#application-notes-and-protocols-for-inducing-gene-knockout-with-4-hydroxytamoxifen
https://www.benchchem.com/product/b15543381/docs#application-notes-and-protocols-for-inducing-gene-knockout-with-4-hydroxytamoxifen
https://www.benchchem.com/product/b15543381/docs#application-notes-and-protocols-for-inducing-gene-knockout-with-4-hydroxytamoxifen
https://www.benchchem.com/product/b15543381?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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